Cas no 1329485-50-8 (1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide)

• Product Name: 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide
• CAS No: 1329485-50-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4552738
• Update Time: 2025-06-03

1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide

• Inchi： 1S/C8H12N2O2/c11-7(5-9-1-2-9)8(12)6-10-3-4-10/h1-6H2
• InChI Key： MBDPCQCAKDHMRJ-UHFFFAOYSA-N
• SMILES： C(=O)(CN1CC1)C(=O)CN1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide

Comprehensive Analysis of 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide (CAS No. 1329485-50-8)

The compound 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide (CAS No. 1329485-50-8) is a deuterated derivative of a well-studied aziridine-based molecule. Its unique structure, featuring deuterium atoms at key positions, makes it an invaluable tool in pharmaceutical research, metabolic studies, and isotopic labeling applications. The presence of deuterium (d8) enhances its stability and reduces metabolic degradation, a feature increasingly sought after in drug discovery and development.

In recent years, the demand for deuterated compounds like 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide has surged due to their applications in precision medicine and proteomics. Researchers are leveraging its isotopic properties to track molecular pathways, improve drug half-life, and minimize side effects. This aligns with the growing trend of personalized therapeutics, where deuterium-labeled compounds play a pivotal role in optimizing pharmacokinetics.

From a synthetic chemistry perspective, the aziridinyl groups in this compound contribute to its reactivity, enabling cross-linking and conjugation with biomolecules. This property is particularly useful in bioconjugation and material science, where controlled reactions are critical. The dihydrobromide salt form further enhances its solubility, facilitating its use in aqueous-based experiments and formulations.

The deuterium labeling (d8) in 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide also addresses common challenges in mass spectrometry and NMR spectroscopy. By providing distinct isotopic signatures, it improves signal resolution and reduces background noise, making it a preferred choice for analytical chemists. This is especially relevant in metabolomics, where accurate detection of low-abundance metabolites is essential.

Another area of interest is its potential role in enzyme inhibition studies. The aziridine moiety is known to interact with active sites of enzymes, and the deuterated version offers insights into reaction mechanisms without significant isotopic effects. This has implications for designing next-generation inhibitors targeting diseases like cancer and neurodegenerative disorders.

Given its versatility, 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide is frequently discussed in forums and publications related to isotope chemistry and drug design. Common search queries include "deuterated aziridine applications" and "isotopic labeling in pharmacokinetics," reflecting the compound's relevance in cutting-edge research. Its CAS No. 1329485-50-8 is often used as a unique identifier in patent filings and regulatory submissions.

In summary, 1,4-Bis(1-aziridinyl)-2,3-butanedione-d8 Dihydrobromide represents a convergence of isotopic science and medicinal chemistry. Its applications span from drug development to diagnostic tools, making it a compound of significant interest in both academic and industrial settings. As research into deuterated molecules expands, its role is expected to grow even further.